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Compound of Interest

Compound Name: Hexanoic acid

CAS No.: 70248-25-8

Cat. No.: B3432573 Get Quote

Executive Summary: The "Goat" Factor
Hexanoic acid (CAS: 142-62-1) presents a dual challenge in the laboratory: corrosivity and

olfactory potency. While its primary safety hazard is severe skin and eye burns (Category 1C),

its logistical hazard is its distinct, pervasive odor—often described as "goat-like," "cheesy," or

"sweaty."

Operational Reality: A minor spill or improperly sealed waste container can render a laboratory

section uninhabitable due to the stench, triggering unnecessary evacuations or complaints.

This guide prioritizes odor containment alongside chemical safety.

Critical Properties Table

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3432573?utm_src=pdf-interest
https://www.benchchem.com/product/b3432573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Operational Implication

Flash Point 102°C (215°F)
Combustible. Store away from

open flames/high heat.

Water Solubility ~1.08 g/100 mL

Do not pour down drains. It will

not dilute effectively and may

clog traps.

pH (Aqueous) ~4 (at 1 g/L)
Weak acid, but concentrated

liquid is corrosive (D002).

Vapor Density 4.0 (Air = 1)

Vapors are heavy; they will

sink and linger in low

areas/drains.

Incompatibilities Bases, Oxidizers
Violent reaction with strong

bases; fire risk with oxidizers.

Waste Stream Decision Logic
Do not assume all acids go into the same container. Hexanoic acid is an organic acid. Mixing

it with oxidizing inorganic acids (like Nitric Acid) can cause catastrophic gas evolution or fire.
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Hexanoic Acid Waste

Is this a Spill?

YES: Emergency Response

Yes

NO: Standard Disposal

No

Neutralize (Bicarbonate)

Collect Solids -> Haz Waste

Segregate: Organic Acids

Container: HDPE or Glass
(Double Seal for Odor)

Label: 'Organic Acid - Corrosive'

Schedule EHS Pickup

Click to download full resolution via product page

Figure 1: Decision matrix for routine disposal vs. spill response.

Protocol A: Standard Waste Disposal (Preferred)
Goal: Remove the chemical from the lab via commercial waste services (Satellite Accumulation

Area). Prohibited: Do NOT dispose of via sink/sewer. Hexanoic acid has high Biological

Oxygen Demand (BOD) and aquatic toxicity.
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Segregation:

Use a dedicated waste stream for Organic Acids.

Note: If a dedicated organic acid stream is unavailable, it often goes with "Organic

Solvents," but you must verify with your facility's EHS that the pH will not conflict with other

solvents.

NEVER mix with Oxidizing Acids (Nitric, Perchloric, Chromic).

Container Selection & Odor Control:

Use an HDPE (High-Density Polyethylene) or glass container.

The "Double-Containment" Rule: To prevent the "goat smell" from permeating the lab,

place the primary waste bottle inside a secondary, sealable plastic bag or overpack

container.

Pro-Tip: Wrap the cap threads with Parafilm® after closing to ensure a vapor-tight seal.

Labeling:

Must be labeled clearly: "Waste Hexanoic Acid".

Hazard Warnings: Corrosive, Combustible.

Protocol B: Spill Cleanup & Neutralization
Goal: Safely neutralize and collect a spill without generating toxic fumes or thermal runaway.

PPE Required:

Nitrile gloves (Double gloving recommended for breakthrough protection).

Chemical splash goggles (Safety glasses are insufficient for corrosive liquids).

Lab coat + Apron (if spill volume > 500mL).

Step-by-Step Procedure:
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Isolate: Evacuate the immediate area. Open fume hoods to maximum flow to handle the

odor.

Contain: Surround the spill with an inert absorbent (vermiculite or clay cat litter) to stop

spreading. Do not use paper towels initially (combustible).

Neutralize (The Gentle Method):

Do not use strong bases (NaOH pellets) as this generates excessive heat and spattering.

Sprinkle Sodium Bicarbonate (Baking Soda) or Sodium Carbonate (Soda Ash) over the

liquid.

Observation: The mixture will bubble (CO2 evolution). Continue adding powder until

bubbling ceases.

Collect:

Once neutralized (pH 6–8), scoop the sludge into a hazardous waste bag/pail.

Wash: Clean the surface with soap and water.[1] Hexanoic acid is lipophilic (fatty); water

alone will not remove the residue or the smell. Detergent is essential.

Deodorize: If the smell persists, wipe the area with a 10% bleach solution (if compatible with

surface) or an activated charcoal slurry.

Spill Detected Don PPE:
Goggles + Nitrile

Dike with
Vermiculite

Apply NaHCO3
(Wait for bubbles to stop)

Scoop Sludge
to Waste Pail

Wash with
Detergent

Click to download full resolution via product page

Figure 2: Operational workflow for safe spill cleanup.

Regulatory & Compliance Codes
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When filling out waste manifests, use the following codes where applicable (verify with local

regulations):

RCRA (USA):D002 (Corrosivity) applies if the waste is aqueous and pH < 2.

DOT Shipping Name: Corrosive liquid, acidic, organic, n.o.s.[2] (Hexanoic Acid).[1][3][4][5]

[6][7][8]

UN Number: UN 2829 (for pure Caproic Acid) or UN 3265 (Corrosive Liquid, Acidic, Organic,

N.O.S).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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